alpha-(2-Thienyl)-6-quinolinemethanol

• Molecular Formula: C14H11NOS
• Molecular Weight: 241.31 g/mol
• IUPAC Name: quinolin-6-yl(thiophen-2-yl)methanol
• InChI: InChI=1S/C14H11NOS/c16-14(13-4-2-8-17-13)11-5-6-12-10(9-11)3-1-7-15-12/h1-9,14,16H
• InChI Key: QYHGFXGXEBESOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C(C3=CC=CS3)O)N=C1

Description

Alpha-(2-Thienyl)-6-quinolinemethanol is a useful research compound. Its molecular formula is C14H11NOS and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled (-5°/0° C.) solution of 5.4 parts of thiophene in 21.3 parts of 1,1'-oxybisethane were added portionwise 43.5 parts of a solution of n. butyllithium in hexanes 1.6M. After stirring for 20 min. at 0° C., there was added a solution of 5 parts of intermediate 16, namely 6-quinolinecarboxaldehyde, in 71.2 parts of tetrahydrofuran. Stirring at 0° C. was continued for 1 hour and then the reaction mixture was poured into 200 parts of ice-water. The product was extracted with 1,1'-oxybisethane and the extract was dried, filtered and evaporated. The residue was purified by column chromatography (silica gel; CH2Cl2 /CH3OH 95:5). The eluent of the desired fraction was evaporated, yielding 2.4 parts (31.1%) of α-(2-thienyl)-6-quinolinemethanol (interm. 17).